Cas no 197659-07-7 (5(4H)-Oxazolone,2-methoxy-4-(1-methylethyl)-, (4S)-)

• Product Name: 5(4H)-Oxazolone,2-methoxy-4-(1-methylethyl)-, (4S)-
• CAS No: 197659-07-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 117170
• PubChem ID: 45090964
• Update Time: 2025-04-18

5(4H)-Oxazolone,2-methoxy-4-(1-methylethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,2-methoxy-4-(1-methylethyl)-, (4S)-
• 5(4H)-Oxazolone,2-methoxy-4-(1-methylethyl)-,(S)-(9CI)
• 197659-07-7
• (S)-4-Isopropyl-2-methoxyoxazol-5(4H)-one

• Inchi： 1S/C7H11NO3/c1-4(2)5-6(9)11-7(8-5)10-3/h4-5H,1-3H3/t5-/m0/s1
• InChI Key： ARQIHHCFGQYZEY-YFKPBYRVSA-N
• SMILES： O1C(=N[C@H](C1=O)C(C)C)OC

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89